Cas no 59453-56-4 (4-Methoxy-2,3,5-trimethylbenzaldehyde)

• Product Name: 4-Methoxy-2,3,5-trimethylbenzaldehyde
• CAS No: 59453-56-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD01652203
• CID: 4715496
• PubChem ID: 2752604
• Update Time: 2025-06-12

4-Methoxy-2,3,5-trimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2,3,5-trimethylbenzaldehyde
• STK895052
• BBL003304
• SBB071610
• FCH843710
• benzaldehyde, 4-methoxy-2,3,5-trimethyl-
• ST45026633
• R4778
• 4-Methoxy-2,3,5-trimethylbenzaldehyde

• MDL： MFCD01652203
• Inchi： 1S/C11H14O2/c1-7-5-10(6-12)8(2)9(3)11(7)13-4/h5-6H,1-4H3
• InChI Key： RMFKBXSYAGJVQR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=C(C=O)C(C)=C1C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.4

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 290.5±35.0 °C at 760 mmHg
• Flash Point: 125.8±19.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Methoxy-2,3,5-trimethylbenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Methoxy-2,3,5-trimethylbenzaldehyde

Introduction to 4-Methoxy-2,3,5-trimethylbenzaldehyde (CAS No. 59453-56-4) and Its Emerging Applications in Chemical Biology

4-Methoxy-2,3,5-trimethylbenzaldehyde, identified by the chemical abstracts service number 59453-56-4, is a structurally intriguing aromatic aldehyde that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of methoxy-substituted benzaldehydes, characterized by its unique combination of a formyl group and multiple alkyl substituents at specific positions on the benzene ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for synthetic chemistry and drug discovery initiatives.

The molecular structure of 4-Methoxy-2,3,5-trimethylbenzaldehyde consists of a benzene core substituted with a methoxy group at the 4-position and methyl groups at the 2-, 3-, and 5-positions. This particular arrangement creates a highly lipophilic molecule with potential interactions across various biological targets. The formyl group (CHO) serves as a reactive site for further derivatization, enabling the synthesis of more complex molecules such as Schiff bases, heterocycles, and other pharmacophores essential for medicinal chemistry applications.

In recent years, there has been growing interest in exploring the biological activities of substituted benzaldehydes due to their demonstrated efficacy in modulating cellular pathways. 4-Methoxy-2,3,5-trimethylbenzaldehyde has been investigated for its potential role in inhibiting key enzymes and receptors implicated in inflammatory responses, neurodegenerative diseases, and metabolic disorders. Preliminary studies suggest that this compound exhibits promising anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways. These findings align with broader efforts to develop selective inhibitors that could serve as therapeutic agents without unintended side effects.

The synthesis of 4-Methoxy-2,3,5-trimethylbenzaldehyde can be achieved through various methodologies, including Friedel-Crafts acylation followed by demethylation or direct alkylation strategies involving appropriately substituted aromatic precursors. Advances in catalytic systems have enabled more efficient and sustainable routes to this compound, reducing the environmental footprint of its production. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the desired methyl groups with high regioselectivity. Such innovations are critical in ensuring scalability while maintaining purity standards required for pharmaceutical applications.

One of the most compelling aspects of 4-Methoxy-2,3,5-trimethylbenzaldehyde is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design novel analogs with enhanced binding affinity or improved pharmacokinetic profiles. For example, derivatives of this compound have been explored as potential kinase inhibitors by incorporating additional heterocyclic moieties that enhance interactions with target proteins. The methoxy group at position 4 also provides a handle for further functionalization via etherification or sulfonylation reactions, expanding its utility in drug design libraries.

The pharmacological potential of 4-Methoxy-2,3,5-trimethylbenzaldehyde has also been explored in the context of neuroprotective agents. Studies indicate that this compound may interact with amyloid-beta aggregation pathways associated with Alzheimer's disease by inhibiting β-secretase activity or modulating tau protein phosphorylation. These mechanisms are under active investigation in preclinical models, where 4-Methoxy-2,3,5-trimethylbenzaldehyde has shown preliminary promise in reducing neuroinflammation and mitigating cognitive decline. Such findings underscore the importance of natural product-inspired scaffolds like this one in addressing complex neurological disorders.

In addition to its applications in central nervous system (CNS) research, 4-Methoxy-2,3,5-trimethylbenzaldehyde has been examined for its role in peripheral tissue health. Research suggests that this compound may influence glucose metabolism by interacting with peroxisome proliferator-activated receptors (PPARs), which are key regulators of insulin sensitivity and lipid homeostasis. The ability to modulate these pathways makes it an attractive candidate for investigating novel therapeutic strategies against type 2 diabetes mellitus and related metabolic syndromes.

The analytical characterization of CAS No. 59453-56-4 is critical for ensuring batch-to-batch consistency and purity standards required for research applications. High-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are routinely employed techniques for confirming structural integrity and identifying impurities. Advanced spectroscopic methods such as two-dimensional NMR (2D NMR) provide detailed insights into molecular dynamics and conformational preferences, which can influence bioactivity.

Future directions in the study of 4-Methoxy-2,3,5-trimethylbenzaldehyde include exploring its role in synthetic biology applications where it could serve as an intermediate for producing bioactive natural products or engineered enzymes with altered substrate specificity. The growing interest in green chemistry principles also drives efforts to develop biocatalytic routes for its synthesis using engineered microorganisms or enzymes that operate under mild conditions with high selectivity.

Collaborative research initiatives between academia and industry are essential for translating laboratory findings into tangible therapeutic outcomes. By leveraging computational modeling alongside experimental validation, 4-Methoxy,2,3,5-trimethylbenzaldehyde-based compounds can be optimized for clinical development through structure-activity relationship (SAR) studies guided by machine learning algorithms predicting bioactivity profiles from molecular fingerprints.

In conclusion, 4-Methoxy,2,3,5-trimethylbenzaldehyde (CAS No. 59453-56-4) represents a structurally unique benzaldehyde derivative with diverse biological relevance across multiple therapeutic areas including inflammation modulation neuroprotection metabolic regulation etc Its synthetic accessibility functional versatility make it indispensable tool both academic pharmaceutical research ongoing development novel treatments addressing unmet medical needs